Cas no 7479-04-1 (1H-Benzimidazole,2-butyl-6-methyl-)

1H-Benzimidazole,2-butyl-6-methyl- structure
7479-04-1 structure
Product Name:1H-Benzimidazole,2-butyl-6-methyl-
CAS No:7479-04-1
MF:C12H16N2
MW:188.268842697144
CID:580605
PubChem ID:344589
Update Time:2025-04-19

1H-Benzimidazole,2-butyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-butyl-6-methyl-
    • 1H-Benzimidazole,2-butyl-6-methyl-; SureCN9720977; AC1L80WE; AKOS002792666; SureCN9720980; CTK5E0520; AG-G-97629; NSC401577; 2-butyl-5-methyl-1H-benzimidazole;
    • 2-butyl-5-methylbenzi-midazole
    • 2-butyl-6-methyl-1H-benzimidazole
    • SCHEMBL9720977
    • NSC-401577
    • DTXSID90322581
    • NSC401577
    • AKOS002792666
    • 7479-04-1
    • Inchi: 1S/C12H16N2/c1-3-4-5-12-13-10-7-6-9(2)8-11(10)14-12/h6-8H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: PKWBIPJGJPPPOB-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1CCCC

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.062
  • Boiling Point: 373.8°C at 760 mmHg
  • Flash Point: 188.4°C
  • Refractive Index: 1.595
  • PSA: 28.68
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